4-[2-(4-chloro-3-methylphenoxy)ethoxy]-3-ethoxybenzaldehyde

• IUPAC Name: 4-[2-(4-chloro-3-methylphenoxy)ethoxy]-3-ethoxybenzaldehyde
• InChI: InChI=1S/C18H19ClO4/c1-3-21-18-11-14(12-20)4-7-17(18)23-9-8-22-15-5-6-16(19)13(2)10-15/h4-7,10-12H,3,8-9H2,1-2H3
• InChI Key: OYZPKFJEJLSMHW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OCCOC2=CC(=C(C=C2)Cl)C
• Molecular Formula: C18H19ClO4
• Molecular Weight: 334.8 g/mol

Description

4-[2-(4-chloro-3-methylphenoxy)ethoxy]-3-ethoxybenzaldehyde is an organic compound that belongs to the class of aryloxy phenols. This compound is characterized by the presence of a benzaldehyde group substituted with ethoxy and phenoxy groups, which are further substituted with chloro and methyl groups. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-(4-chloro-3-methylphenoxy)ethoxy]-3-ethoxybenzaldehyde typically involves the following steps:

Nucleophilic Aromatic Substitution: The initial step involves the reaction of 4-chloro-3-methylphenol with ethylene oxide to form 4-(2-(4-chloro-3-methylphenoxy)ethanol).

Etherification: The intermediate product is then reacted with 3-ethoxybenzaldehyde under basic conditions to form the final compound.

Industrial Production Methods

Industrial production methods for this compound often involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

4-[2-(4-chloro-3-methylphenoxy)ethoxy]-3-ethoxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The chloro group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used for substitution reactions.

Major Products Formed

Oxidation: 4-[2-(4-chloro-3-methylphenoxy)ethoxy]-3-ethoxybenzoic acid.

Reduction: 4-[2-(4-chloro-3-methylphenoxy)ethoxy]-3-ethoxybenzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-[2-(4-chloro-3-methylphenoxy)ethoxy]-3-ethoxybenzaldehyde has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including anti-inflammatory and anti-tumor properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of polymers, adhesives, and coatings due to its ability to improve thermal stability and flame resistance.

Mechanism of Action

The mechanism of action of 4-[2-(4-chloro-3-methylphenoxy)ethoxy]-3-ethoxybenzaldehyde involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and receptors involved in inflammatory and tumor pathways.

Pathways Involved: It may modulate signaling pathways such as the NF-κB and MAPK pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

4-chloro-3-methylphenol: A precursor in the synthesis of the compound.

4-(4-chloro-3-methylphenoxy)phenol: A structurally similar compound with different substituents.

4-chloro-2-methylphenoxyacetic acid: Another aryloxy phenol with herbicidal properties.

Uniqueness

4-[2-(4-chloro-3-methylphenoxy)ethoxy]-3-ethoxybenzaldehyde is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its combination of ethoxy, phenoxy, chloro, and methyl groups makes it a versatile compound for various applications in research and industry.